Cas no 1781712-57-9 (2-(thiolan-3-yl)propanenitrile)

• Product Name: 2-(thiolan-3-yl)propanenitrile
• CAS No: 1781712-57-9
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6199647
• PubChem ID: 84064107
• Update Time: 2025-06-11

2-(thiolan-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-3-yl)propanenitrile
• EN300-1828755
• 1781712-57-9

• Inchi： 1S/C7H11NS/c1-6(4-8)7-2-3-9-5-7/h6-7H,2-3,5H2,1H3
• InChI Key： IHPZEXZGFIVLCZ-UHFFFAOYSA-N
• SMILES： S1CCC(C(C#N)C)C1

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-(thiolan-3-yl)propanenitrile

Introduction to 2-(thiolan-3-yl)propanenitrile (CAS No. 1781712-57-9)

2-(thiolan-3-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1781712-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitriles and thiol derivatives, making it a versatile intermediate in synthetic chemistry. Its unique structural features, combining a thiolane ring with a propanenitrile moiety, open up diverse possibilities for its application in drug development, material science, and biochemical studies.

The thiolan-3-yl substituent in the molecular structure of 2-(thiolan-3-yl)propanenitrile plays a crucial role in its reactivity and potential biological activity. Thiolane derivatives are known for their ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which makes them valuable in medicinal chemistry. The nitrile group, on the other hand, contributes to the compound's ability to undergo hydrolysis or reduction, providing further synthetic flexibility.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 2-(thiolan-3-yl)propanenitrile as a building block for the synthesis of novel therapeutic agents. Researchers have been exploring its potential in developing drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The compound's ability to interact with biological targets through multiple mechanisms makes it an attractive candidate for further investigation.

In particular, studies have demonstrated that derivatives of 2-(thiolan-3-yl)propanenitrile can exhibit significant pharmacological effects. For instance, modifications of the thiolane ring have been shown to enhance binding affinity to specific enzymes or receptors, while the nitrile group can be functionalized to improve metabolic stability or bioavailability. These findings underscore the compound's potential as a precursor for next-generation pharmaceuticals.

The synthesis of 2-(thiolan-3-yl)propanenitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of thiolanone derivatives with cyanide sources followed by functional group transformations. Advances in catalytic methods and green chemistry principles have also enabled more efficient and environmentally friendly approaches to its preparation.

From a material science perspective, 2-(thiolan-3-yl)propanenitrile has shown promise in the development of advanced materials. Its unique chemical properties make it suitable for applications in polymer chemistry, where it can serve as a monomer or crosslinking agent. Additionally, its ability to form coordination complexes with metal ions has been explored in the design of metal-organic frameworks (MOFs) and other functional materials.

The biological activity of 2-(thiolan-3-yl)propanenitrile has been extensively studied in recent years. Research has revealed that certain derivatives exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These effects are attributed to the compound's ability to modulate cellular signaling pathways and interact with biomolecules such as proteins and nucleic acids. Such findings have prompted further investigation into its potential therapeutic applications.

One notable area of research involves the use of 2-(thiolan-3-yl)propanenitrile in combinatorial chemistry and high-throughput screening (HTS). These approaches allow researchers to rapidly evaluate large libraries of derivatives for their biological activity, facilitating the discovery of novel lead compounds. The compound's structural versatility makes it an ideal candidate for such screens, where its diverse chemical properties can be leveraged to identify new therapeutic targets.

The future prospects for 2-(thiolan-3-yl)propanenitrile are promising, with ongoing studies aimed at expanding its applications across multiple disciplines. As our understanding of its chemical and biological properties grows, so too does its potential as a valuable intermediate in pharmaceuticals, materials science, and beyond. Collaborative efforts between academia and industry are likely to drive further innovation and commercialization of derivatives based on this compound.